5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• IUPAC Name: 5-bromo-1-ethyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C8H7BrN2O/c1-2-11-5-7(9)3-6(4-10)8(11)12/h3,5H,2H2,1H3
• InChI Key: LICZUTXRJQAQHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C(C1=O)C#N)Br

Description

5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a halogenated pyridine derivative featuring a bromine atom at position 5, an ethyl group at N1, a carbonyl group at position 2, and a nitrile group at position 3. Brominated pyridines like this are pivotal in pharmaceutical and materials chemistry due to their reactivity and ability to act as intermediates in drug synthesis.

Biological Activity

5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a heterocyclic compound that has garnered attention for its diverse biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on existing literature and research findings.

The molecular formula of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is $C_9H_8BrN_3O$ with a molecular weight of approximately 244.08 g/mol. The compound features a dihydropyridine ring system, which is known for its ability to participate in various chemical reactions and biological interactions.

The biological activity of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes involved in cellular signaling pathways. For instance, it may inhibit kinases that regulate cell proliferation and apoptosis.
• Antimicrobial Activity : Studies have demonstrated that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. It disrupts bacterial cell wall synthesis and affects membrane integrity.
• Anticancer Properties : Preliminary data suggest that 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile may induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell cycle progression.

Antimicrobial Efficacy

In vitro studies have evaluated the antimicrobial efficacy of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile against various pathogens. The minimum inhibitory concentration (MIC) values indicate potent activity:

Pathogen	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	16	32
Escherichia coli	32	64
Candida albicans	8	16

These results demonstrate that the compound is particularly effective against Gram-positive bacteria and certain fungal strains.

Anticancer Activity

Research has also highlighted the anticancer potential of this compound through various assays:

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	12.5
HCT116 (Colon Cancer)	15.0
PC3 (Prostate Cancer)	10.0

The IC50 values indicate the concentration required to inhibit cell growth by 50%, suggesting that the compound may be a promising candidate for further development in cancer therapy.

Case Study 1: Antimicrobial Resistance

A study conducted on the effectiveness of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile against resistant strains of Staphylococcus aureus showed significant inhibition of biofilm formation, which is crucial for combating chronic infections associated with medical devices.

Case Study 2: Cytotoxicity in Cancer Cells

In a series of experiments assessing cytotoxicity against various cancer cell lines, researchers found that treatment with the compound led to increased apoptosis markers and decreased viability in MCF7 cells, indicating its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Pyridine Derivatives

5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Structure : Methyl group at N1 instead of ethyl.
• Properties : Molecular formula C₇H₅BrN₂O (MW: 213.04 g/mol). The SMILES string is CN1C=C(C=C(C1=O)C#N)Br , indicating a planar pyridine core .
• Applications: Serves as a precursor in organophosphorus reactions, yielding phosphonium ylides and olefinic products .

5-Chloro-4-methoxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Structure : Chlorine at position 5, methoxy at position 4.
• Properties : CAS 147619-40-7; MW 184.58 g/mol. High thermal stability (boiling point 376.8°C) and purity ≥98% .
• Applications : Key intermediate for Gimeracil , an anticancer drug enhancer. The chloro substituent reduces steric hindrance compared to bromo, favoring nucleophilic substitutions .

Property	5-Bromo-1-ethyl (Target)	5-Bromo-1-methyl	5-Chloro-4-methoxy
Molecular Weight	~227.07 (estimated)	213.04	184.58
Halogen	Br	Br	Cl
Substituents	N1-Ethyl, C5-Br	N1-Methyl, C5-Br	C5-Cl, C4-Methoxy
Thermal Stability	Moderate (inferred)	Not reported	High (Boiling point 376.8°C)

Diaryl-Substituted 2-Oxo-dihydropyridines

4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles

• Synthesis: Produced via multi-component reactions (MCRs) of aldehydes, ketones, ammonium acetate, and ethyl cyanoacetate .
• Bioactivity :
  • Compound 6 : IC₅₀ = 0.70 µM against HT-29 colon cancer cells .
  • Compound 4 : IC₅₀ = 4.6 µM against MDA-MB-231 breast cancer cells .
• Mechanism : Docking studies suggest interactions with survivin and PIM1 kinase, critical for apoptosis regulation .

4-(4-Bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Antioxidant Activity : 79.05% DPPH radical scavenging at 12 ppm, comparable to ascorbic acid (82.71%) .

Azo-Dye Functionalized Derivatives

5-((4-Chlorophenyl)diazenyl)-4-methyl-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile

• Structure : Azo group (-N=N-) at position 5, phenyl at C6.
• Properties : Orange crystals, mp 238–240°C; antimicrobial activity against Staphylococcus aureus and Escherichia coli .
• Applications : Used in dye synthesis and antimicrobial coatings .

Key Structure-Activity Relationships (SAR)

Halogen Effects :

• Bromine at C5 enhances electrophilicity and cross-coupling reactivity compared to chlorine .
• Chloro analogs (e.g., 5-chloro-4-methoxy) exhibit higher thermal stability, favoring industrial synthesis .

N1 Substituents: Ethyl groups (target compound) increase lipophilicity vs. Methyl groups simplify synthesis but may reduce metabolic stability .

Aryl vs. Alkyl Groups :

• Diaryl substituents (e.g., 4,6-diaryl derivatives) enhance anticancer activity via π-π stacking with kinase targets .
• Azo groups introduce conjugation, shifting UV-Vis absorption (λmax ~500 nm) and enabling fluorescence applications .